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Compound of Interest

Compound Name:
[4-(Butylthio)phenyl]

(phenyl)methanol

Cat. No.: B1510262

Get Quote

CAS: 63665-68-7 | EC: N/A (Research Intermediate)[1]

Executive Summary
This technical guide provides a comprehensive operational safety and handling framework for

4-(Butylthio)phenylmethanol.[1] As a bifunctional building block containing both a primary

benzyl alcohol and a thioether (sulfide) moiety, this molecule presents unique challenges in

synthesis and storage.[1] It is prone to dual-mode oxidation—sulfur oxidation (to

sulfoxides/sulfones) and alcohol oxidation (to aldehydes/acids)—requiring precise

environmental controls.[1]

This document moves beyond the standard Safety Data Sheet (SDS) compliance format to

offer a Risk Management Framework for researchers, focusing on containment, catalyst

compatibility, and metabolic toxicity prediction.[1]

Part 1: Chemical Identity & Physicochemical
Dynamics
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Structural & Physical Profile
The butylthio chain introduces significant lipophilicity compared to simple benzyl alcohols,

potentially increasing dermal absorption rates. The thioether linkage acts as a "soft" Lewis

base, making the compound a potent poison for heterogeneous metal catalysts (Pd, Pt, Rh).[1]

Property Value / Description Operational Implication

Chemical Name 4-(Butylthio)phenylmethanol Primary identifier for inventory.

CAS Number 63665-68-7

Use for searching specific

reaction databases

(Reaxys/SciFinder).[1]

Formula C₁₁H₁₆OS
Molecular Weight: 196.31

g/mol .[1]

Physical State Low-melting solid or viscous oil

Likely to exist as a

supercooled liquid at ambient

temps; requires gentle heating

for transfer.[1]

Solubility
Organic solvents (DCM,

EtOAc, MeOH)

Low water solubility; aqueous

waste streams may require

extraction before disposal.[1]

Odor Characteristic Sulfide (Stench)

Critical: Even if volatility is low,

trace impurities (thiols) can

trigger odor complaints.[1]

Reactivity Matrix
The molecule possesses two distinct reactive centers that dictate storage and handling

protocols:

Site A (Hydroxyl): Susceptible to oxidation to 4-(butylthio)benzaldehyde.[1]

Site B (Sulfide): Susceptible to oxidation to sulfoxides (
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) and sulfones (

).[1]

Storage Directive: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Avoid storage near

strong oxidizers (e.g., KMnO₄, H₂O₂) to prevent uncontrolled exothermic decomposition.[1]

Part 2: Hazard Identification & Toxicology (GHS)[1]
Predictive Hazard Classification (Read-Across)
Note: Specific toxicological data for this CAS is limited.[1] The following classification is derived

from Structure-Activity Relationships (SAR) using analogous thio-benzyl alcohols (e.g., 4-

(Methylthio)benzyl alcohol).

Signal Word:WARNING

Hazard Class Category Hazard Statement Mechanism

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.[1]

Metabolic conversion

to benzoic acid

derivatives; potential

CNS depression.[1]

Skin Irritation Cat 2
H315: Causes skin

irritation.[1][2]

Lipophilic tail

facilitates dermal

penetration and local

irritation.[1]

Eye Irritation Cat 2A

H319: Causes serious

eye irritation.[1][3][4]

[5][6]

Direct interaction with

mucosal membranes.

[1]

STOT - Single Exp. Cat 3
H335: May cause

respiratory irritation.[1]

Inhalation of

mists/vapors triggers

upper respiratory tract

inflammation.[1]

Metabolic Activation Pathway
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Understanding the metabolism is vital for assessing chronic risks.[1] The liver attempts to

solubilize the molecule via oxidation, but the sulfur atom introduces a competing pathway.

Physiological Impact

4-(Butylthio)
phenylmethanol

Metabolite A:
Aldehyde Intermediate

(Reactive/Toxic)
ADH/CYP450

(Oxidation)

Metabolite C:
Sulfoxide/Sulfone

(Polar)

FMO/CYP
(S-Oxidation)

Metabolite B:
Benzoic Acid Deriv.

(Excretion)

ALDH
(Detoxification)

Click to download full resolution via product page

Figure 1: Metabolic divergence.[1] The formation of the reactive aldehyde intermediate (Red)

represents the primary toxicity vector before detoxification to the acid (Green).[1]

Part 3: Operational Handling & Synthesis Safety
Engineering Controls & Odor Containment
Thioethers often carry "stench" characteristics or degrade into volatile thiols.[1] Standard fume

hoods may be insufficient if exhaust re-entrainment occurs.[1]

The "Bleach Scrubber" Protocol:

All rotary evaporator exhaust must pass through a bleach (sodium hypochlorite) trap.[1]

Glassware must be soaked in a dilute bleach solution (10%) inside the hood before removal

for washing.[1] This oxidizes residual sulfides to odorless sulfoxides/sulfonates.[1]

Personal Protective Equipment (PPE) Selection
Standard nitrile gloves may offer insufficient protection against prolonged contact with lipophilic

sulfur compounds.[1]

Primary Barrier: Nitrile (minimum thickness 0.11 mm) – Splash protection only.[1]
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High-Risk Operations: Double-gloving (Nitrile over Laminate/PE) is recommended for

synthesis scale-up (>5g) to prevent permeation.[1]

Respiratory: If handling solids outside a hood (not recommended) or generating aerosols,

use a P95/P100 particulate respirator with an Organic Vapor (OV) cartridge.[1]

Catalyst Poisoning Alert
Researchers using this intermediate in cross-coupling reactions (Suzuki, Sonogashira) must be

aware that the thioether moiety strongly coordinates to Pd(0) and Pd(II) species.[1]

Mitigation: Use higher catalyst loading (2–5 mol%) or specific bidentate ligands (e.g., dppf,

Xantphos) that outcompete the sulfur coordination.[1]

Part 4: Emergency Response Protocols
Fire Fighting Measures

Hazard: Combustion generates Sulfur Oxides (SOx) and Carbon Monoxide (CO).[1] SOx

forms sulfuric acid upon contact with moisture in the lungs.

Media: Dry chemical, CO₂, or alcohol-resistant foam. Do not use a solid water stream

(spreads the lipophilic material).[1]

Special Gear: Full turnout gear with SCBA is mandatory due to toxic SOx fumes.[1]

Accidental Release (Spill) Workflow
A systematic approach ensures safety and environmental compliance.[1]
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Spill Detected

1. Evacuate & Ventilate
(Risk of SOx/Odor)

2. Don PPE
(Resp + Double Gloves)

3. Contain with Sand/Vermiculite
(Do NOT use water)

4. Apply 10% Bleach Solution
(Oxidize Odors)

5. Collect as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 2: Step-by-step response to a spill of 4-(Butylthio)phenylmethanol, prioritizing odor

control and exposure prevention.

Part 5: Regulatory & Transport Information
Transport (IATA/DOT):
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Generally not regulated as Dangerous Goods for transport unless specific acute toxicity

data places it in Class 6.1.[1]

Best Practice: Ship as "Chemicals, n.o.s. (4-(Butylthio)phenylmethanol)" to avoid customs

delays.[1]

TSCA (USA): Likely not listed on the active inventory (Research & Development Exemption

required).[1]

REACH (EU): Not registered as a high-volume substance.[1] Treat as a novel intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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